Cas no 1697225-73-2 (4-(oxiran-2-yl)-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(oxiran-2-yl)-1-(propan-2-yl)-1H-pyrazole
• CAS No: 1697225-73-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6416608
• PubChem ID: 108387672
• Update Time: 2025-05-20

4-(oxiran-2-yl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(oxiran-2-yl)-1-(propan-2-yl)-1H-pyrazole
• 1697225-73-2
• EN300-1830034

• Inchi： 1S/C8H12N2O/c1-6(2)10-4-7(3-9-10)8-5-11-8/h3-4,6,8H,5H2,1-2H3
• InChI Key： BCVPYZOKBBFZQT-UHFFFAOYSA-N
• SMILES： O1CC1C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30.4Ų

Additional information on 4-(oxiran-2-yl)-1-(propan-2-yl)-1H-pyrazole

4-(Oxiran-2-yl)-1-(propan-2-yl)-1H-pyrazole: A Comprehensive Overview

The compound 4-(oxiran-2-yl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 1697225-73-2) is a fascinating molecule with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of an oxirane (epoxide) group at the 4-position and an isopropyl group at the 1-position introduces interesting electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Pyrazoles are well-known for their versatility in organic synthesis due to their ability to undergo various functional group transformations. The oxirane group in this compound adds reactivity, as epoxides are known for their participation in nucleophilic ring-opening reactions. This makes 4-(oxiran-2-yl)-1-(propan-2-yl)-1H-pyrazole a potential candidate for applications in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

One of the most notable aspects of this compound is its ability to act as a precursor for more complex structures. For instance, the epoxide group can be selectively opened under controlled conditions to introduce new functional groups or to form larger ring systems. This property has been exploited in the synthesis of polycyclic compounds with potential applications in pharmaceuticals. Researchers have also explored the use of this compound in click chemistry, where its reactivity can be harnessed to create diverse libraries of molecules for high-throughput screening.

In terms of synthesis, 4-(oxiran-2-yl)-1-(propan-2-yl)-1H-pyrazole can be prepared through a variety of routes, including cyclization reactions and tandem processes. One common method involves the reaction of an appropriate aldehyde with a substituted hydrazine derivative, followed by oxidation or epoxidation steps. The choice of synthetic pathway depends on the availability of starting materials and the desired level of functionalization. Recent advancements in catalytic methods have further streamlined its synthesis, making it more efficient and scalable for industrial purposes.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and oxidative conditions has been evaluated, revealing moderate resistance to decomposition under standard laboratory conditions. These properties make it suitable for use in various chemical processes without requiring specialized handling or storage conditions.

From an environmental perspective, 4-(oxiran-2-yl)-1-(propan-2-yl)-1H-pyrazole has been assessed for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. While it exhibits low acute toxicity to aquatic organisms, long-term effects on ecosystems remain an area of active research. As such, its use in large-scale applications requires careful consideration of environmental impact assessments.

Looking ahead, the potential applications of this compound are vast and varied. In the pharmaceutical industry, it could serve as a building block for novel drug candidates targeting specific disease pathways. In agriculture, its bioactive properties could be leveraged to develop new pesticides or plant growth regulators. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and sensors.

In conclusion, 4-(oxiran-2-yl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 1697225-73-2) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its combination of structural features—namely the pyrazole ring and oxirane group—positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.